(2-phenylcyclobutyl)methanol, Mixture of diastereomers
Overview
Description
(2-phenylcyclobutyl)methanol, or 2PCBM, is a mixture of diastereomers that has been studied extensively due to its potential applications in the fields of chemistry, biochemistry, and pharmacology. The two diastereomers of 2PCBM have different chemical and physical properties and can be used for a variety of purposes.
Scientific Research Applications
2PCBM has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, including amino acids and peptides, and has been studied as a potential inhibitor of enzymes and receptors. It has also been used as a model compound to study the effects of chirality on the properties of molecules. In addition, 2PCBM has been used in the synthesis of pharmaceuticals and has been studied as a potential drug delivery system.
Mechanism of Action
The mechanism of action of 2PCBM is not well understood. However, it is believed that the two diastereomers of 2PCBM interact with different proteins and receptors in different ways. For example, one diastereomer may interact with a receptor in a manner that increases its activity, while the other diastereomer may interact with the same receptor in a manner that decreases its activity. In addition, the two diastereomers may interact with different proteins and receptors in different ways, resulting in different biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2PCBM are not well understood. However, it is believed that the two diastereomers of 2PCBM interact with different proteins and receptors in different ways, resulting in different biochemical and physiological effects. For example, one diastereomer may interact with a receptor in a manner that increases its activity, while the other diastereomer may interact with the same receptor in a manner that decreases its activity. In addition, the two diastereomers may interact with different proteins and receptors in different ways, resulting in different biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
2PCBM has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize in a laboratory setting. Additionally, it is relatively inexpensive and can be used in a variety of experiments. However, it is important to note that the two diastereomers of 2PCBM have different chemical and physical properties, and it is important to take this into account when designing experiments. Additionally, the mechanism of action of 2PCBM is not well understood, and it is important to consider this when designing experiments.
Future Directions
There are several possible future directions for research involving 2PCBM. One possible direction is to further investigate the mechanism of action of 2PCBM and its effects on different proteins and receptors. Another possible direction is to explore the potential applications of 2PCBM in pharmaceuticals and drug delivery systems. Additionally, further research could be conducted to investigate the potential uses of 2PCBM in the synthesis of other compounds. Finally, further research could be conducted to investigate the potential uses of 2PCBM in the production of industrial chemicals.
Synthesis Methods
The synthesis of 2PCBM involves a two-step process. The first step involves the reaction of a cyclobutyl alcohol with a phenyl bromide in the presence of a base, such as potassium carbonate, to form the cyclobutyl-phenyl intermediate. The second step involves the reaction of the intermediate with methanol in the presence of a strong acid, such as sulfuric acid, to form the desired 2PCBM. This method is relatively simple and can be used to synthesize 2PCBM in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-phenylcyclobutyl)methanol involves the reduction of the corresponding ketone using a suitable reducing agent.", "Starting Materials": [ "2-phenylcyclobutanone", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "To a solution of 2-phenylcyclobutanone in methanol, add a solution of sodium borohydride in water slowly with stirring.", "Maintain the reaction mixture at room temperature for several hours until the reaction is complete.", "Quench the reaction by adding water and then acidify the mixture with hydrochloric acid.", "Extract the product with a suitable organic solvent and purify it by column chromatography or recrystallization." ] } | |
CAS RN |
1780790-16-0 |
Molecular Formula |
C11H14O |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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